Cas no 1335867-95-2 ((2R)-1-(5-propylthiophen-2-yl)propan-2-amine)

• Product Name: (2R)-1-(5-propylthiophen-2-yl)propan-2-amine
• CAS No: 1335867-95-2
• MF: C₁₀H₁₇NS
• MW: 183.313681364059
• CID: 6204737
• PubChem ID: 165694529
• Update Time: 2025-06-28

(2R)-1-(5-propylthiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(5-propylthiophen-2-yl)propan-2-amine
• EN300-1753692
• 1335867-95-2

• Inchi： 1S/C10H17NS/c1-3-4-9-5-6-10(12-9)7-8(2)11/h5-6,8H,3-4,7,11H2,1-2H3/t8-/m1/s1
• InChI Key： PSTUKAJSIJYVSB-MRVPVSSYSA-N
• SMILES： S1C(=CC=C1C[C@@H](C)N)CCC

Computed Properties

• Exact Mass: 183.10817072g/mol
• Monoisotopic Mass: 183.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Additional information on (2R)-1-(5-propylthiophen-2-yl)propan-2-amine

(2R)-1-(5-Propylthiophen-2-yl)Propan-2-Amine: A Comprehensive Overview

The compound with CAS No. 1335867-95-2, commonly referred to as (2R)-1-(5-propylthiophen-2-yl)propan-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with an amine group, making it a versatile building block for various chemical reactions and applications.

Key Features of (2R)-1-(5-Propylthiophen-2-yl)Propan-2-Amine

The molecule's structure is defined by a thiophene ring system, which is a five-membered aromatic heterocycle containing one sulfur atom. The thiophene ring is substituted at the 5-position with a propyl group, adding to the compound's stability and reactivity. The propanamine moiety attached to the thiophene ring introduces an amine group, which can participate in various chemical transformations, such as nucleophilic substitutions or additions.

One of the most notable aspects of this compound is its stereochemistry. The (2R) configuration at the propanamine center ensures a specific spatial arrangement of the substituents, which can significantly influence the molecule's reactivity and biological activity. This stereochemical feature makes it particularly valuable in asymmetric synthesis and drug discovery.

Synthesis and Applications

The synthesis of (2R)-1-(5-propylthiophen-2-yl)propan-2-amine typically involves multi-step organic reactions. A common approach includes the alkylation of a thiophene derivative followed by amine formation via reductive amination or other suitable methods. The use of chiral catalysts or chiral auxiliary groups can help achieve the desired stereochemistry during the synthesis process.

This compound has found applications in various areas of chemistry. In materials science, it can serve as a precursor for advanced materials such as polymers or coordination compounds due to its ability to form stable bonds with metal ions. In pharmaceutical research, its amine functionality makes it a potential candidate for drug delivery systems or as a component in bioactive molecules.

Recent Research Developments

Recent studies have explored the potential of (2R)-1-(5-propylthiophen-2-yl)propan-2-amines in medicinal chemistry. Researchers have investigated its role as a building block for creating bioisosteres or analogs of known pharmaceutical agents. For instance, its ability to form hydrogen bonds and participate in π-interactions makes it an interesting candidate for modulating enzyme activity or receptor binding.

In addition, advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets. Molecular docking studies have revealed potential binding modes that could be exploited in drug design. These findings underscore the importance of understanding the molecular properties of such compounds to harness their full potential in therapeutic applications.

Conclusion

(2R)-1-(5-propylthiophen-2-yl)propan-2-amines represent a promising class of compounds with diverse applications across multiple disciplines. Their unique structure, stereochemistry, and functional groups make them invaluable tools in organic synthesis and drug discovery. As research continues to uncover new insights into their properties and uses, this compound is poised to play an increasingly significant role in advancing chemical science and technology.